1-Chloro-2,2-dimethyl-3,3-diethoxy-propane

• Molecular Formula: C9H19ClO2
• Molecular Weight: 194.70 g/mol
• IUPAC Name: 3-chloro-1,1-diethoxy-2,2-dimethylpropane
• InChI: InChI=1S/C9H19ClO2/c1-5-11-8(12-6-2)9(3,4)7-10/h8H,5-7H2,1-4H3
• InChI Key: XMKISEFVBOLIHI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(C)(C)CCl)OCC

Description

1-Chloro-2,2-dimethyl-3,3-diethoxy-propane is a useful research compound. Its molecular formula is C9H19ClO2 and its molecular weight is 194.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6.76 ml (77.5 mmol) de (COCl)2 in 220 ml of dry dichloromethane is cooled to −40° C. Then 153.8 ml (10.9 mmol) of dimethylsulfoxide are added slowly. 5 minutes later, a solution of 7.5 g of 1-chloro-2,2-dimethyl-propanol (formula (VIC): X=Cl) in 61 ml of dichloro-methane is added. The mixture is stirred for 15 minutes followed by the addition of 36 ml (264.3mmol) de Et3N. 30 ml of dichloromethane are added and the mixture is warmed to room temperature. The organic phase is washed with water (3×150 ml), dried over sodium sulfate, concentrated in vacuo (17° C./75 mbar). The oil obtained is solubilized in ethanol and the solution is heated under reflux with a catalytic amount of PTSA for 120 minutes, concentrated in vacuo (19° C./32 mbar). After distillation at 62-65° C. under 10 mbar, 8 g of compound (IVC) are obtained (yield: 68%).